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Cat. No.: B10820644 Get Quote

Application Note: GC-MS Analysis of Cumyl-
cbmica
Introduction

Cumyl-cbmica (1-(cyclobutylmethyl)-N-(2-phenylpropan-2-yl)-1H-indole-3-carboxamide) is a

synthetic cannabinoid receptor agonist that has been identified as a novel psychoactive

substance (NPS).[1][2][3] As with other synthetic cannabinoids, its emergence on the illicit drug

market necessitates robust analytical methods for its identification in seized materials and

biological samples. Gas chromatography-mass spectrometry (GC-MS) is a powerful and widely

used technique for the analysis of synthetic cannabinoids due to its high sensitivity and

specificity.[4][5] This application note provides a detailed protocol for the GC-MS analysis of

Cumyl-cbmica, intended for researchers, scientists, and drug development professionals.

Chemical Structure and Mass Spectrometry

The chemical structure of Cumyl-cbmica is provided below. Its molecular formula is

C₂₃H₂₆N₂O, with a molecular weight of 346.5 g/mol .[6]

IUPAC Name: 1-(cyclobutylmethyl)-N-(2-phenylpropan-2-yl)indole-3-carboxamide[3]

CAS Number: 2571070-88-5[6]
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Under electron ionization (EI) conditions in GC-MS, Cumyl-cbmica undergoes characteristic

fragmentation, yielding specific ions that are crucial for its identification. While a complete,

universally agreed-upon fragmentation pattern can vary slightly between instruments, some

characteristic fragment ions have been reported.[1]

Quantitative Data
The following table summarizes the key analytical data for the GC-MS analysis of Cumyl-
cbmica.

Parameter Value Reference

Molecular Weight 346.5 g/mol [6]

Molecular Formula C₂₃H₂₆N₂O [6]

Retention Time
Locked to tetracosane (9.258

min)

Characteristic Fragment Ion

(m/z)
144.0444 [1]

Experimental Protocols
This section details the methodology for the GC-MS analysis of Cumyl-cbmica, including

sample preparation and instrument parameters.

1. Sample Preparation

For Herbal Blends:

Extract two grams of the herbal blend with 14 ml of acetonitrile (ACN).[7]

After 10 minutes of ultrasonication, filter the extract.[8]

Transfer 10 µl of the extract into a GC vial and evaporate to dryness under a stream of

nitrogen.[7]

Reconstitute the residue in 100 µl of dried ethyl acetate.[7][8]
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For Powders:

Dissolve approximately 500 mg of the powder in 1 mL of methanol in a glass tube.[9]

Centrifuge the sample for 10 minutes at 1253 x g.[9]

Transfer 250 µl of the supernatant to a GC vial for analysis.[9]

2. GC-MS Instrumentation and Conditions

The following parameters are based on established methods for the analysis of synthetic

cannabinoids and are suitable for Cumyl-cbmica.[5][10]

Parameter Condition

Gas Chromatograph Agilent 7890B or equivalent[10]

Injector Split mode (1:50), Temperature: 280 °C

Injection Volume 1 µl

Column
HP-1MS (100% dimethylpolysiloxane), 30 m x

0.25 mm i.d., 0.25 µm film thickness

Carrier Gas Helium, Flow rate: 1.2 ml/min

Oven Program
Initial temperature 170 °C for 1 min, then ramp

to 190 °C

Mass Spectrometer JEOL JMS-Q1050 or equivalent[10]

Ionization Mode Electron Ionization (EI) at 70 eV

Source Temperature 280 °C

Quadrupole Temperature 180 °C

Scan Range m/z 50-550 amu
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The following diagram illustrates the logical workflow for the GC-MS analysis of Cumyl-
cbmica.

GC-MS Analysis Workflow for Cumyl-cbmica

Sample Preparation

GC-MS Analysis

Data Analysis

Herbal Blend or Powder Sample

Extraction with Acetonitrile or Methanol

Evaporation to Dryness

Reconstitution in Ethyl Acetate

Injection into GC-MS

Chromatographic Separation

Electron Ionization (70 eV)

Mass Detection (m/z 50-550)

Data Acquisition

Mass Spectral Library Search

Identification of Cumyl-cbmica
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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